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These application notes provide a comprehensive overview and detailed protocols for utilizing

olivine geochemistry to unravel the complexities of magma evolution. Olivine, a primary

silicate mineral in mafic and ultramafic rocks, serves as a robust tracer of magmatic processes,

from mantle melting to crustal storage and eruption. Its chemical composition, particularly its

major and trace element content, provides a high-fidelity record of the changing physical and

chemical conditions within a magmatic system.

Core Principles: Olivine as a Magmatic Recorder
Olivine's utility in petrology and geochemistry stems from several key properties:

Early Crystallization: As one of the first minerals to crystallize from mafic melts, olivine
captures the composition of primitive, mantle-derived magmas.[1][2]

Compositional Sensitivity: The partitioning of major elements (e.g., Mg, Fe) and trace

elements (e.g., Ni, Mn, Ca, Cr, V, Sc) between olivine and the surrounding melt is sensitive

to changes in temperature, pressure, oxygen fugacity, and melt composition.[3][4][5] This

allows for the reconstruction of the conditions of magma formation and evolution.

Zoning as a Temporal Record: Chemical zoning within olivine crystals, where the

composition varies from core to rim, records the history of magma mixing, crustal

assimilation, and fractional crystallization.[6][7][8]
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Diffusion Chronometry: The predictable rates of elemental diffusion within olivine crystals

can be used to determine the timescales of magmatic processes, a technique known as

diffusion chronometry.[9][10][11][12] This can provide crucial information on the duration of

magma storage and the run-up to volcanic eruptions.

Applications in Magma Evolution Studies
The geochemical analysis of olivine can be applied to address a wide range of questions in

magmatic petrology:

Identifying Mantle Source Characteristics: The trace element composition of primitive olivine
can help distinguish between different mantle source lithologies, such as peridotite and

pyroxenite.[13][14] For instance, variations in Mn/Fe, Ni/(Mg/Fe), and other trace element

ratios in olivine can point to the nature of the mantle source.[13][14]

Tracing Fractional Crystallization: The systematic removal of olivine and other minerals

during magma cooling leads to predictable changes in the composition of the residual melt.

By analyzing the composition of olivine at different stratigraphic levels within a magmatic

body, the extent of fractional crystallization can be quantified.

Detecting Magma Mixing and Recharge: The introduction of new, more primitive magma into

a differentiating magma chamber can be identified by reverse zoning in olivine phenocrysts

(i.e., Mg-rich rims overgrowing Fe-rich cores).

Constraining Magma Storage Conditions: The partitioning of elements between olivine and

coexisting melt inclusions or spinel can be used to estimate the temperature and pressure of

magma storage in the crust.[6]

Determining Timescales of Magmatic Processes: Diffusion chronometry models based on

elemental profiles in olivine can provide estimates for the duration of magma residence in a

chamber, the timing of magma mixing events, and the ascent rates of magmas.[10][11][12]

[15]

Quantitative Data Summary
The following tables summarize key quantitative data related to olivine geochemistry, providing

a basis for comparison and interpretation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://pubs.usgs.gov/publication/tm5D5
https://pubs.geoscienceworld.org/msa/rimg/article/83/1/535/520738/Chronometry-and-Speedometry-of-Magmatic-Processes
https://en.wikipedia.org/wiki/Diffusion_chronometry
https://www.degruyterbrill.com/document/doi/10.1515/9783110561890-017/html
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://iris.hi.is/en/publications/olivine-chemistry-reveals-compositional-source-heterogeneities-wi/
https://www.researchgate.net/publication/337971555_Olivine_chemistry_reveals_compositional_source_heterogeneities_within_a_tilted_mantle_plume_beneath_Iceland
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://iris.hi.is/en/publications/olivine-chemistry-reveals-compositional-source-heterogeneities-wi/
https://www.researchgate.net/publication/337971555_Olivine_chemistry_reveals_compositional_source_heterogeneities_within_a_tilted_mantle_plume_beneath_Iceland
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.researchgate.net/publication/328926701_Trace_elements_in_olivine_grains_from_volcanic_rocks_magma_chamber_processes_magma_water_content_and_primary_melt_generation
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://pubs.geoscienceworld.org/msa/rimg/article/83/1/535/520738/Chronometry-and-Speedometry-of-Magmatic-Processes
https://en.wikipedia.org/wiki/Diffusion_chronometry
https://www.degruyterbrill.com/document/doi/10.1515/9783110561890-017/html
https://academic.oup.com/petrology/article/65/9/egae089/7738304
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12688019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Representative Olivine Compositions in Different Geochemical Settings

Parameter
Mantle Xenoliths
(Residual)

Mid-Ocean Ridge
Basalts (MORB)

Ocean Island
Basalts (OIB)

Forsterite (Fo)

Content (mol%)
87 - 96[2] 88 - 92 80 - 91

Ni (ppm) 2610 - 3336[2] 1500 - 3000 1000 - 2500

Mn (ppm) 554 - 1483[2] 1000 - 2000 1200 - 2500

Ca (ppm) < 732[2] 1000 - 2000 1500 - 3000

Cr (ppm) < 300[2] 500 - 1500 200 - 1000

V (ppm) < 10[2] 5 - 20 10 - 50

Sc (ppm) < 10[2] 5 - 15 10 - 30

Table 2: Olivine-Melt Partition Coefficients (D) for Selected Trace Elements in Basaltic

Systems
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Element
Partition Coefficient (D)
Range

Notes

Li 0.1 - 0.4
Can be higher in some lunar

basalts.[16][17]

V 0.003 - 0.74

Significantly higher in lunar

basalts due to lower oxygen

fugacity.[16][17]

Cr 0.11 - 0.62

Lower in lunar basalts

compared to terrestrial

settings.[16][17]

Co ~5 - 10[4][5] Compatible element in olivine.

Ni ~5 - 10[4][5]
Highly compatible element in

olivine.

Y 0.01 - 0.05 Incompatible element.

Zr < 0.01 Highly incompatible element.

Nb < 0.01 Highly incompatible element.

Rare Earth Elements (REE) < 0.01
Highly incompatible elements.

[4][5]

Note: Partition coefficients are sensitive to temperature, pressure, and melt composition. The

values presented are general ranges for basaltic systems.

Experimental Protocols
Sample Preparation for Geochemical Analysis
A meticulous sample preparation process is critical for obtaining high-quality geochemical data

from olivine crystals.

Protocol 1: Preparation of Olivine Grain Mounts for Microanalysis

Mineral Separation:
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Crush the whole-rock sample using a jaw crusher and/or a disc mill.

Sieve the crushed material to isolate the desired grain size fraction (e.g., 250-500 µm).

Use a Frantz magnetic separator to separate magnetic minerals (e.g., magnetite,

ilmenite).

Use heavy liquids (e.g., sodium polytungstate or lithium metatungstate) to separate

olivine based on its density.

Hand-pick individual olivine grains under a binocular microscope to ensure purity.

Mounting and Sectioning (for Diffusion Chronometry):

For diffusion chronometry studies, it is crucial to section the olivine crystals through their

cores.[9]

Orient individual crystals on double-sided tape and embed them in epoxy resin within a

mounting ring.[9]

After the epoxy has cured, grind the mount to expose the crystal cores. This can be guided

by the crystal morphology.[9]

Polishing:

Grind the epoxy mount using a series of progressively finer abrasive papers (e.g., 240,

400, 600, 800, 1200 grit).

Polish the mount using diamond suspensions of decreasing grain size (e.g., 6 µm, 3 µm, 1

µm) on a polishing cloth.

Perform a final polish using a colloidal silica suspension (e.g., 0.05 µm) to achieve a

mirror-like, scratch-free surface.

Cleaning and Coating:

Thoroughly clean the polished mount in an ultrasonic bath with deionized water and

ethanol to remove any polishing residue.
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Coat the mount with a thin layer of carbon to ensure electrical conductivity for electron

microprobe analysis.

Analytical Techniques
Protocol 2: Major and Minor Element Analysis by Electron Probe Microanalyzer (EPMA)

Instrument Calibration:

Calibrate the EPMA using well-characterized mineral standards (e.g., forsterite for Mg and

Si, fayalite for Fe, and other standards for Mn, Ca, Ni, etc.).

Analytical Conditions:

Set the accelerating voltage to 15-20 kV and the beam current to 10-20 nA.

Use a focused electron beam for point analyses or a slightly defocused beam to minimize

sample damage.

Acquire X-ray counts for each element for a predetermined time (e.g., 20-40 seconds on

peak and background).

Data Acquisition:

Perform point analyses on the cores and rims of olivine grains to assess compositional

zoning.

For detailed zoning profiles, conduct line scans across individual crystals.

Data Processing:

Apply matrix corrections (e.g., ZAF or φ(ρz)) to convert raw X-ray intensities into elemental

weight percentages.

Calculate mineral formulas and end-member components (e.g., forsterite, fayalite).

Protocol 3: Trace Element Analysis by Laser Ablation-Inductively Coupled Plasma-Mass

Spectrometry (LA-ICP-MS)
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Instrument Tuning and Calibration:

Tune the ICP-MS to optimize sensitivity and minimize oxide formation and doubly charged

ions.

Use a certified glass reference material (e.g., NIST SRM 610/612) for external calibration.

Use an internal standard element, typically a major element of known concentration from

EPMA analysis (e.g., Si or Mg), to correct for variations in ablation yield.

Analytical Conditions:

Select a laser spot size appropriate for the size of the olivine crystals and the desired

spatial resolution (e.g., 20-50 µm).

Set the laser fluence and repetition rate to achieve efficient ablation with minimal

elemental fractionation.

Use an inert gas (e.g., He or Ar) to transport the ablated aerosol to the ICP-MS.

Data Acquisition:

Acquire data for a suite of trace elements of interest.

Perform spot analyses or line scans across olivine grains.

Data Processing:

Process the time-resolved signal to select the stable portion of the ablation signal and

subtract the background.

Calculate trace element concentrations using the external calibration standard and the

internal standard correction.
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Caption: Experimental workflow for olivine geochemical analysis.
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Caption: Key processes in magma evolution traced by olivine.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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